Cas no 17274-17-8 (3,5-Diiodosalicylic acid potassiumsalt)

• Product Name: 3,5-Diiodosalicylic acid potassiumsalt
• CAS No: 17274-17-8
• MF: C₇H₃I₂KO₃
• MW: 428.004167795181
• CID: 50706
• PubChem ID: 23716296
• Update Time: 2025-11-07

3,5-Diiodosalicylic acid potassiumsalt Chemical and Physical Properties

Names and Identifiers

• 3,5-Diiodosalicylic acid potassium salt
• PotassiuM 3,5-Diiodosalicylate
• Diiodosalicylicacidpotassiumsalt
• Benzoicacid, 2-hydroxy-3,5-diiodo-, monosodium salt (9CI)
• Salicylic acid,3,5-diiodo-, monosodium salt (8CI)
• Sodium 3,5-diiodosalicylate
• 3,5-DIIODOSALICYLIC ACID POTASSIUM SALT 97+%
• 1015937-56-0
• MFCD00058984
• SCHEMBL9487152
• Potassium 2-hydroxy-3,5-diiodobenzoate
• Potassium2-hydroxy-3,5-diiodobenzoate
• D1686
• 3,5-DIIODOSALICYLICACIDPOTASSIUMSALT
• potassium;2-hydroxy-3,5-diiodobenzoate
• D89910
• 17274-17-8
• FT-0766238
• 3,5-Diiodosalicylic acid potassiumsalt

• MDL： MFCD00058984
• Inchi： 1S/C7H4I2O3.K/c8-3-1-4(7(11)12)6(10)5(9)2-3;/h1-2,10H,(H,11,12);/q;+1/p-1
• InChI Key： SNHIVWOGVZUVLO-UHFFFAOYSA-M
• SMILES： IC1=CC(=CC(C(=O)[O-])=C1O)I.[K+]

Computed Properties

• Exact Mass: 427.78100
• Monoisotopic Mass: 389.82498
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 57.5

Experimental Properties

• Density: 2.697
• Boiling Point: 380.8°Cat760mmHg
• Flash Point: 184.1°C
• PSA: 60.36000
• LogP: 0.96490

Additional information on 3,5-Diiodosalicylic acid potassiumsalt

3,5-Diiodosalicylic Acid Potassium Salt: A Comprehensive Overview

3,5-Diiodosalicylic acid potassium salt (CAS No. 17274-17-8) is a compound of significant interest in various scientific and industrial applications. This compound is a potassium salt derivative of 3,5-diiodosalicylic acid, which belongs to the class of salicylic acids with iodine substituents. The molecular formula of this compound is C₇H₅KI₂O₃, and its molecular weight is approximately 400.9 g/mol. The compound is a white crystalline solid, soluble in water and ethanol, and is commonly used in pharmaceutical and chemical research.

The synthesis of 3,5-diiodosalicylic acid potassium salt involves the iodination of salicylic acid followed by neutralization with potassium hydroxide or potassium carbonate. This process ensures the formation of the potassium salt, which is more soluble and stable compared to its sodium or calcium counterparts. Recent studies have highlighted the importance of optimizing the synthesis conditions to achieve higher yields and purities, particularly in large-scale production for pharmaceutical applications.

One of the most notable applications of 3,5-diiodosalicylic acid potassium salt is in the field of medical imaging. The compound serves as a precursor for radiopharmaceuticals used in positron emission tomography (PET) scans. Its ability to incorporate radioactive isotopes such as iodine-124 makes it an invaluable tool in diagnosing and monitoring various diseases, including cancer. According to recent research published in *Journal of Nuclear Medicine*, the use of this compound in PET imaging has shown improved sensitivity and specificity compared to traditional radiotracers.

In addition to its role in medical imaging, 3,5-diiodosalicylic acid potassium salt has also been explored for its potential in drug development. The compound exhibits anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic agents targeting chronic inflammatory diseases such as arthritis and cardiovascular disorders. A study conducted by researchers at the University of California revealed that the compound significantly reduces inflammation markers in animal models, suggesting its potential for human clinical trials.

The stability and bioavailability of 3,5-diiodosalicylic acid potassium salt are critical factors influencing its effectiveness in therapeutic applications. Recent advancements in formulation science have focused on improving the solubility and absorption profiles of this compound. For instance, researchers at Massachusetts Institute of Technology (MIT) have developed novel delivery systems using nanotechnology to enhance the bioavailability of this compound, thereby increasing its therapeutic efficacy.

From a safety standpoint, 3,5-diiodosalicylic acid potassium salt is generally considered non-toxic at recommended doses. However, prolonged exposure or excessive intake may lead to adverse effects such as gastrointestinal discomfort or allergic reactions. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) have established guidelines for safe handling and usage of this compound in pharmaceutical formulations.

In conclusion, 3,5-diiodosalicylic acid potassium salt (CAS No. 17274-17-8) is a versatile compound with wide-ranging applications in medicine and pharmacology. Its role as a radiopharmaceutical precursor and potential as a therapeutic agent underscores its importance in modern healthcare. Continued research into its synthesis, formulation, and application will undoubtedly pave the way for innovative treatments and diagnostic tools in the coming years.